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Compound of Interest

Compound Name: 2-Isopropyl-5-methyl-4-nitrophenol

Cat. No.: B2404095 Get Quote

An In-depth Technical Guide to 2-Isopropyl-5-
methyl-4-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Isopropyl-5-methyl-4-nitrophenol, a derivative of the naturally occurring monoterpenoid

thymol, is a compound of interest in various chemical and pharmaceutical research fields. Its

structure, combining a phenolic ring with a nitro group, suggests potential for a range of

biological activities and chemical applications. This technical guide provides a comprehensive

overview of the known physical and chemical properties of 2-Isopropyl-5-methyl-4-
nitrophenol, detailed experimental protocols for its synthesis and characterization, and a

discussion of its potential biological relevance.

Core Data Presentation
The following tables summarize the key physical and chemical properties of 2-Isopropyl-5-
methyl-4-nitrophenol. Due to a scarcity of experimentally determined data for this specific

compound, computed values are provided alongside experimental data for the closely related

precursor, thymol (2-isopropyl-5-methylphenol), for comparative purposes.

Table 1: Physical and Chemical Properties of 2-Isopropyl-5-methyl-4-nitrophenol
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Property Value Source

IUPAC Name
5-methyl-4-nitro-2-propan-2-

ylphenol
PubChem[1]

CAS Number 36778-56-0 Sigma-Aldrich

Molecular Formula C10H13NO3 PubChem[1]

Molecular Weight 195.22 g/mol Sigma-Aldrich

Computed XLogP3 3.1 PubChem[1]

Computed Hydrogen Bond

Donor Count
1 PubChem[1]

Computed Hydrogen Bond

Acceptor Count
4 PubChem[1]

Computed Rotatable Bond

Count
2 PubChem[1]

Table 2: Experimental Properties of Thymol (2-Isopropyl-5-methylphenol) for Comparison

Property Value Source

CAS Number 89-83-8

Molecular Formula C10H14O

Molecular Weight 150.22 g/mol

Melting Point 49-51 °C

Boiling Point 232.9 °C

Water Solubility 0.98 g/L at 25 °C

pKa 10.59

Experimental Protocols
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Synthesis of 2-Isopropyl-5-methyl-4-nitrophenol from
Thymol
This protocol describes a plausible method for the synthesis of 2-Isopropyl-5-methyl-4-
nitrophenol via the nitration of thymol. The procedure is adapted from established methods for

the nitration of phenols.

Materials:

Thymol (2-isopropyl-5-methylphenol)

Acetic acid (glacial)

Nitric acid (70%)

Ice

Distilled water

Sodium bicarbonate (saturated solution)

Anhydrous magnesium sulfate

Dichloromethane

Hexane

Ethyl acetate

Procedure:

Dissolution: In a 250 mL flask, dissolve 10 g of thymol in 50 mL of glacial acetic acid.

Cooling: Place the flask in an ice bath and cool the solution to 0-5 °C with constant stirring.

Nitration: Slowly add a cooled mixture of 6 mL of 70% nitric acid and 10 mL of glacial acetic

acid dropwise to the thymol solution over a period of 30 minutes. Maintain the temperature of

the reaction mixture below 10 °C throughout the addition.
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Reaction: After the addition is complete, continue to stir the reaction mixture in the ice bath

for an additional 2 hours.

Quenching: Slowly pour the reaction mixture into 200 mL of ice-cold water with vigorous

stirring. A yellow precipitate should form.

Neutralization: Carefully neutralize the mixture with a saturated solution of sodium

bicarbonate until the effervescence ceases.

Extraction: Transfer the mixture to a separatory funnel and extract the product with three 50

mL portions of dichloromethane.

Washing: Combine the organic extracts and wash them with 100 mL of distilled water,

followed by 100 mL of brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel, using a

hexane-ethyl acetate gradient as the eluent.

Characterization: Collect the fractions containing the desired product, combine them, and

remove the solvent to yield pure 2-Isopropyl-5-methyl-4-nitrophenol. Confirm the identity

and purity of the compound using ¹H NMR, ¹³C NMR, IR spectroscopy, and mass

spectrometry.

Characterization of 2-Isopropyl-5-methyl-4-nitrophenol
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be

acquired to confirm the structure of the synthesized compound. The expected signals in the

¹H NMR spectrum would include aromatic protons, an isopropyl group, a methyl group, and a

hydroxyl proton.

Infrared (IR) Spectroscopy: An IR spectrum should be recorded to identify the characteristic

functional groups, including the O-H stretch of the phenol, C-H stretches of the alkyl groups,
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C=C stretches of the aromatic ring, and the asymmetric and symmetric stretches of the nitro

group.

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the

compound. The mass spectrum is expected to show a molecular ion peak corresponding to

the molecular weight of 2-Isopropyl-5-methyl-4-nitrophenol.

Mandatory Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 2-Isopropyl-5-methyl-4-
nitrophenol from thymol.
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Caption: Synthesis workflow for 2-Isopropyl-5-methyl-4-nitrophenol.

Hypothetical Mechanism of Antimicrobial Action
While the specific biological activities of 2-Isopropyl-5-methyl-4-nitrophenol are not well-

documented, related phenolic and nitro-aromatic compounds are known to exhibit antimicrobial

properties.[2] The following diagram illustrates a hypothetical mechanism of action.
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Caption: Hypothetical antimicrobial mechanism of action.

Discussion and Future Directions
The available data on 2-Isopropyl-5-methyl-4-nitrophenol is limited, highlighting a need for

further experimental investigation. The primary areas for future research should include the

experimental determination of its physicochemical properties, such as melting point, boiling

point, solubility, and pKa. Furthermore, a thorough evaluation of its biological activities is

warranted. Given the known antimicrobial and antioxidant properties of its parent compound,

thymol, and the diverse bioactivities of other nitrophenols, it is plausible that 2-Isopropyl-5-
methyl-4-nitrophenol may possess interesting pharmacological properties.[2] Screening for
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antimicrobial, antifungal, antioxidant, and cytotoxic activities would be a valuable starting point.

Elucidation of its mechanism of action and potential involvement in cellular signaling pathways

will be crucial for any future drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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